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Compound of Interest

Compound Name: SFNGGP-NH2

Cat. No.: B15571160

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the proper dissolution and

storage of the synthetic peptide SFNGGP-NH2. Adherence to these protocols is crucial for

maintaining the peptide's integrity, stability, and activity in research and development

applications.

Peptide Characteristics: SFNGGP-NH2
SFNGGP-NH2 is a heptapeptide with the amino acid sequence Ser-Phe-Asn-Gly-Gly-Pro,

featuring a C-terminal amide group. Understanding its chemical properties is key to its proper

handling.

Amino Acid Composition: The peptide contains a mix of polar (Serine, Asparagine) and

nonpolar (Phenylalanine, Glycine, Proline) amino acids.

Hydrophobicity: The presence of Phenylalanine gives the peptide a moderately hydrophobic

character.
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Net Charge: The C-terminal amidation removes the negative charge of the carboxylic acid.

The N-terminal amine group provides a positive charge at neutral and acidic pH. Therefore,

the peptide has a net charge of +1 at physiological pH.

Quantitative Data Summary
The following table summarizes the recommended storage conditions and solubility guidelines

for SFNGGP-NH2.

Parameter Lyophilized Powder In Solution

Storage Temperature

-20°C (long-term) or -80°C

(preferred for extended

storage)[1][2]

-20°C or -80°C (aliquoted)[1][3]

Storage Duration
Up to several years at -20°C or

-80°C[1]

Weeks to months, depending

on the solvent and storage

temperature. Avoid repeated

freeze-thaw cycles.

Recommended Solvents Not applicable

1. Sterile, distilled water2.

Dilute acetic acid (0.1%)3.

DMSO (followed by aqueous

dilution)

General Handling

Equilibrate to room

temperature before opening.

Weigh quickly in a clean

environment.

Prepare aliquots to avoid

contamination and freeze-thaw

cycles. Filter sterilize if

necessary.

Experimental Protocols
This protocol follows a stepwise approach, starting with the most common and gentle solvents.

It is recommended to test the solubility of a small amount of the peptide before dissolving the

entire sample.

Materials:

Lyophilized SFNGGP-NH2 peptide
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Sterile, distilled water

0.1% Acetic Acid in sterile water

High-purity Dimethyl sulfoxide (DMSO)

Sterile polypropylene tubes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the Peptide: Before opening, allow the vial of lyophilized SFNGGP-NH2 to warm

to room temperature in a desiccator. This prevents condensation of moisture onto the

peptide.

Initial Dissolution Attempt (Water):

Add a small, measured amount of sterile, distilled water to the vial to create a stock

solution (e.g., 1 mg/mL).

Vortex the vial for 30-60 seconds.

Visually inspect for complete dissolution. If the peptide dissolves, proceed to step 6.

Second Dissolution Attempt (Acidic Solution):

If the peptide does not dissolve in water, add 0.1% acetic acid dropwise until the peptide

dissolves.

Vortex gently between additions.

If the peptide dissolves, proceed to step 6.

Third Dissolution Attempt (Organic Solvent):
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For very hydrophobic peptides that do not dissolve in the above solvents, use a minimal

amount of DMSO (e.g., 10-20 µL) to wet and dissolve the peptide.

Once dissolved, slowly add your desired aqueous buffer (e.g., PBS) dropwise while gently

vortexing to reach the final desired concentration.

Caution: If the solution becomes cloudy, you have exceeded the peptide's solubility limit in

that buffer.

Sonication (Optional): If aggregates are present, sonicate the solution in a water bath for a

few minutes to aid dissolution.

Final Preparation:

Once the peptide is fully dissolved, the stock solution can be diluted further with the

appropriate aqueous buffer for your experiment.

For cell-based assays, ensure the final concentration of DMSO is non-toxic (typically

<0.5%).

Storage of Lyophilized Peptide:

Store the lyophilized SFNGGP-NH2 at -20°C or preferably -80°C in a tightly sealed container

with a desiccant.

Properly stored, the lyophilized peptide is stable for several years.

Storage of Peptide Solutions:

It is highly recommended to aliquot the peptide stock solution into single-use volumes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Peptides in solution are less stable than in their lyophilized form. The stability will depend on

the solvent and storage conditions.

Avoid storing peptide solutions at pH > 8, as this can promote degradation.
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Caption: Workflow for dissolving SFNGGP-NH2.
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Caption: Solvent selection decision tree for peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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